Cas no 2137447-36-8 (4-amino-3-butyl-2-ethyl-3-methyl-1lambda6,2-thiazolidine-1,1-dione)

• Product Name: 4-amino-3-butyl-2-ethyl-3-methyl-1lambda6,2-thiazolidine-1,1-dione
• CAS No: 2137447-36-8
• MF: C₁₀H₂₂N₂O₂S
• MW: 234.358881473541
• CID: 6370419
• PubChem ID: 165475345
• Update Time: 2025-11-01

4-amino-3-butyl-2-ethyl-3-methyl-1lambda6,2-thiazolidine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 4-amino-3-butyl-2-ethyl-3-methyl-1lambda6,2-thiazolidine-1,1-dione
• EN300-1122923
• 2137447-36-8

• Inchi： 1S/C10H22N2O2S/c1-4-6-7-10(3)9(11)8-15(13,14)12(10)5-2/h9H,4-8,11H2,1-3H3
• InChI Key： QUACWBDQMIWXLB-UHFFFAOYSA-N
• SMILES： S1(CC(C(C)(CCCC)N1CC)N)(=O)=O

Computed Properties

• Exact Mass: 234.14019912g/mol
• Monoisotopic Mass: 234.14019912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 71.8Ų

Additional information on 4-amino-3-butyl-2-ethyl-3-methyl-1lambda6,2-thiazolidine-1,1-dione

Comprehensive Overview of 4-amino-3-butyl-2-ethyl-3-methyl-1lambda6,2-thiazolidine-1,1-dione (CAS No. 2137447-36-8)

The compound 4-amino-3-butyl-2-ethyl-3-methyl-1lambda6,2-thiazolidine-1,1-dione (CAS No. 2137447-36-8) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its complex nomenclature reflects its intricate chemical architecture, featuring a thiazolidine core substituted with amino, butyl, ethyl, and methyl groups. This configuration imparts distinct physicochemical properties, making it a promising candidate for various applications.

In recent years, the demand for novel heterocyclic compounds like 4-amino-3-butyl-2-ethyl-3-methyl-1lambda6,2-thiazolidine-1,1-dione has surged due to their potential in drug discovery. Researchers are particularly interested in its sulfonamide-like moiety, which is often associated with bioactivity. The compound’s CAS No. 2137447-36-8 serves as a critical identifier in chemical databases, facilitating streamlined research and development workflows.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for 4-amino-3-butyl-2-ethyl-3-methyl-1lambda6,2-thiazolidine-1,1-dione?" Synthesis typically involves multi-step organic reactions, including cyclization and functional group modifications. Advanced techniques such as microwave-assisted synthesis and catalyzed amination have been explored to improve yield and purity, aligning with the growing emphasis on green chemistry.

The thiazolidine-1,1-dione scaffold is a hotspot in medicinal chemistry due to its resemblance to biologically active motifs. For instance, derivatives of this scaffold have shown promise in modulating enzyme activity, which aligns with current trends in targeted therapy and precision medicine. This has led to increased interest in CAS No. 2137447-36-8 as a building block for next-generation therapeutics.

Another trending topic is the compound’s potential role in agrochemical innovation. With the global push for sustainable farming, researchers are investigating its utility as a precursor for eco-friendly pesticides or growth regulators. Its butyl and ethyl substituents may enhance lipid solubility, a desirable trait for foliar applications.

From a commercial perspective, suppliers and manufacturers often highlight the compound’s high purity grade and batch-to-batch consistency, addressing industry concerns about quality control. Analytical methods such as HPLC and NMR are routinely employed to verify its structural integrity, ensuring compliance with regulatory standards.

In summary, 4-amino-3-butyl-2-ethyl-3-methyl-1lambda6,2-thiazolidine-1,1-dione (CAS No. 2137447-36-8) represents a versatile chemical entity with broad applicability. Its relevance to cutting-edge research areas like drug development and sustainable agriculture underscores its importance in modern science. As investigations continue, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in these fields.